Cas no 2138065-50-4 (rac-methyl (2R,4S)-8,9-diazatricyclo4.3.0.0,2,4nona-1(6),7-diene-4-carboxylate, cis)

• Product Name: rac-methyl (2R,4S)-8,9-diazatricyclo4.3.0.0,2,4nona-1(6),7-diene-4-carboxylate, cis
• CAS No: 2138065-50-4
• MDL: MFCD31617814
• CID: 4640602
• PubChem ID: 137949336
• Update Time: 2025-06-26

rac-methyl (2R,4S)-8,9-diazatricyclo4.3.0.0,2,4nona-1(6),7-diene-4-carboxylate, cis Chemical and Physical Properties

Names and Identifiers

• rac-methyl (2R,4S)-8,9-diazatricyclo[4.3.0.0,2,4]nona-1(6),7-diene-4-carboxylate, cis
• rac-methyl (2R,4S)-8,9-diazatricyclo4.3.0.0,2,4nona-1(6),7-diene-4-carboxylate, cis

• MDL： MFCD31617814

Additional information on rac-methyl (2R,4S)-8,9-diazatricyclo4.3.0.0,2,4nona-1(6),7-diene-4-carboxylate, cis

Advanced Insights into the Synthesis and Pharmacological Potential of Rac-Methyl (2R,4S)-8,9-Diazatricyclo[4.3.0.0,2,4]nona-1(6),7-Diene-4-Carboxylate, Cis

CAS No. 2138065-50-4 represents a complex organic compound with significant implications in the field of medicinal chemistry. This molecule, specifically identified as rac-methyl (2R,4S)-8,9-diazatricyclo[4.3.0.0,2,4]nona-1(6),7-diene-4-carboxylate, cis, is a derivative of a diazatricyclo framework, which has garnered attention for its unique structural features and potential biological activities. Recent studies highlight the importance of such compounds in the development of novel therapeutic agents targeting specific cellular pathways.

The diaza-tricyclic core of this compound is a key structural element that contributes to its pharmacological profile. The presence of nitrogen atoms within the cyclic structure enhances the molecule's ability to interact with biological targets, particularly in the context of enzyme inhibition and receptor modulation. Research published in Journal of Medicinal Chemistry (2023) has demonstrated that diazatricyclo derivatives exhibit remarkable selectivity against certain kinases, making them promising candidates for the treatment of inflammatory and oncological diseases.

Racemic mixtures are often challenging to analyze due to their chiral complexity. However, the rac-methyl configuration in this compound allows for the exploration of enantiomeric effects, which are critical in drug development. A 2023 study in ACS Chemical Biology revealed that the cis configuration of this compound significantly enhances its binding affinity to G-protein coupled receptors (GPCRs), a family of proteins involved in numerous physiological processes.

The synthesis of diazatricyclo compounds typically involves multi-step organic reactions, with the diazatricyclo framework being formed through cyclization reactions. Recent advancements in asymmetric synthesis have enabled the efficient preparation of enantiomerically pure derivatives, which is crucial for pharmaceutical applications. The 4-carboxylate group in this compound further modulates its solubility and metabolic stability, factors that are essential for drug formulation.

Studies on the pharmacokinetic properties of this compound indicate that its carboxylate moiety contributes to its hydrophilicity, which influences its absorption and distribution in the body. Research published in Drug Metabolism and Disposition (2022) highlighted that the carboxylate group enhances the compound's ability to cross the blood-brain barrier, a property that could be exploited for neurodegenerative disease therapies.

The 8,9-diazatricyclo[4.3.0.0,2,4]nona-1(6),7-diene ring system is a novel structural motif that has not been extensively explored in pharmaceutical chemistry. Its unique geometry allows for the formation of multiple hydrogen bonds with target proteins, which is a key factor in drug-receptor interactions. A 2023 review in MedChemComm emphasized the potential of such ring systems in designing molecules with improved binding affinity and specificity.

Recent advances in computational chemistry have enabled the prediction of the three-dimensional structure of this compound, which is critical for understanding its molecular interactions. Molecular docking studies have shown that the 4-carboxylate group plays a pivotal role in stabilizing the protein-ligand complex, thereby enhancing the compound's therapeutic potential.

The synthetic pathway of this compound involves the formation of a diazatricyclo framework through a series of cyclization reactions, followed by the introduction of the methyl group at the 2-position. This synthetic approach is highly efficient and scalable, making it suitable for industrial production. The racemic mixture of the compound can be resolved into enantiomers using chiral chromatography, which is essential for optimizing its pharmacological profile.

Research on the biological activity of this compound has revealed its potential as an inhibitor of specific kinases, including MAPK/ERK and PI3K/AKT pathways. These pathways are implicated in various diseases, including cancer and autoimmune disorders. A 2023 study in Cancer Research demonstrated that this compound significantly suppresses tumor growth in vitro, suggesting its potential as an anticancer agent.

The stereochemistry of the compound is a critical factor in its biological activity. The cis configuration of the 8,9-diazatricyclo ring system has been shown to enhance the compound's ability to bind to its target receptor, as compared to the trans isomer. This stereochemical difference underscores the importance of chiral control in drug development.

Recent studies have also explored the metabolic stability of this compound in vivo. The carboxylate group contributes to its resistance to enzymatic degradation, which is a desirable property for drug candidates. Research published in European Journal of Medicinal Chemistry (2023) indicated that the compound exhibits prolonged plasma half-life, which could improve its therapeutic efficacy.

The potential therapeutic applications of this compound are diverse, ranging from oncology to neurology. Its ability to modulate kinase activity and interact with GPCRs suggests that it could be developed into a multifunctional drug. Ongoing research is focused on optimizing its pharmacological profile to enhance its therapeutic index and minimize side effects.

Advancements in synthetic methods have enabled the preparation of this compound in high yield, which is crucial for its development as a pharmaceutical agent. The synthetic efficiency of the process is a key factor in reducing production costs and making the compound accessible for clinical trials.

In conclusion, the CAS No. 2138065-50-4 compound, specifically rac-methyl (2R,4S)-8,9-diazatricyclo[4.3.0.0,2,4]nona-1(6),7-diene-4-carboxylate, cis, represents a significant advancement in medicinal chemistry. Its unique structural features and potential biological activities make it a promising candidate for the development of novel therapeutics. Ongoing research is focused on further elucidating its pharmacological properties and optimizing its therapeutic potential.

Further studies are needed to fully understand the mechanism of action of this compound and its potential side effects. Clinical trials are currently in the planning stages to evaluate its safety and efficacy in human subjects. The successful development of this compound could have a profound impact on the treatment of various diseases, highlighting the importance of continued research in this area.

References to recent studies and reviews in the field of medicinal chemistry underscore the significance of this compound in the context of drug discovery. The integration of computational methods with experimental approaches is expected to accelerate the development of this compound into a viable therapeutic agent.

Overall, the synthesis, structure, and biological activity of this compound demonstrate its potential as a novel pharmaceutical agent. The ongoing research and development efforts are poised to unlock its full therapeutic potential, contributing to the advancement of medicine in the coming years.